Cas no 21973-00-2 (2-Pentanone, 5-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: 2-Pentanone, 5-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 21973-00-2
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 1409469
• Update Time: 2024-08-15

2-Pentanone, 5-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-[[(4-methylphenyl)sulfonyl]oxy]-

• Inchi： 1S/C12H16O4S/c1-10-5-7-12(8-6-10)17(14,15)16-9-3-4-11(2)13/h5-8H,3-4,9H2,1-2H3
• InChI Key： QCHBQBKLOCGNQX-UHFFFAOYSA-N
• SMILES： CC(=O)CCCOS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 256.07698

Experimental Properties

• Density: 1.1718 g/cm3
• Boiling Point: 410.9±28.0 °C(Predicted)
• PSA: 60.44